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Compound of Interest

Compound Name: Prisma APH

Cat. No.: B1178968

Prismaflex Apheresis Technical Support Center

This technical support center provides troubleshooting guidance and frequently asked
questions (FAQs) to help researchers, scientists, and drug development professionals optimize
cell collection efficiency using the Prismaflex system for apheresis (APH).

Troubleshooting Guide

This guide addresses specific issues that may be encountered during cell collection procedures
with the Prismaflex system.
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Issue Potential Cause Recommended Action
- Review and optimize the cell
Inadequate Mobilization: mobilization protocol, including
Insufficient mobilization of the type, dosage, and timing of
Low Cell Yield target cells from the bone mobilizing agents. - Assess the

marrow into the peripheral
blood.

patient's response to
mobilization agents prior to the

collection procedure.

Suboptimal Apheresis
Parameters: Incorrect settings

on the Prismaflex device.

- Ensure the collection
parameters (e.g., blood flow
rate, collection flow rate,
centrifuge speed) are

optimized for the specific cell

type being collected. - Refer to

the Prismaflex operator's
manual for guidance on

adjusting these parameters.[1]

[2]

Poor Venous Access:
Inadequate blood flow due to

small or problematic veins.

- Evaluate the patient's venous

access prior to the procedure. -

Consider the use of a central
venous catheter for optimal

and stable blood flow.

Clotting in the System:
Formation of clots within the
apheresis circuit can trap cells
and reduce collection

efficiency.

- Ensure adequate
anticoagulation throughout the
procedure. The Prismaflex
system allows for both heparin

and citrate anticoagulation.[3]

[4] - Monitor the system for any

signs of clotting, such as

increased pressure readings.

[5]

High Red Blood Cell (RBC)

Contamination

Incorrect Interface Position:
The interface between the

buffy coat and red blood cells

- Adjust the interface detector

settings on the Prismaflex
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is not correctly positioned in

the collection chamber.

system to ensure accurate

separation of cell layers.

High Blood Flow Rate:
Excessively high blood flow
can lead to turbulence and

mixing of cell layers.

- Reduce the blood flow rate to
a level that allows for stable

and efficient separation.

"Access Pressure"” Alarm

Kinked or Obstructed Access
Line: The line drawing blood
from the patient is bent or
blocked.

- Inspect the entire length of
the access line for any kinks or
obstructions. - Ensure all
clamps on the access line are

open.

Poor Needle/Catheter
Placement: The access needle
or catheter is not positioned

correctly in the vein.

- Assess the needle or catheter
placement and adjust as
necessary to ensure
unobstructed blood flow.

"Return Pressure" Alarm

Kinked or Obstructed Return
Line: The line returning blood
to the patient is bent or
blocked.

- Inspect the entire length of
the return line for any kinks or
obstructions. - Ensure all
clamps on the return line are

open.

Infiltration at the Return Site:
The return needle has
dislodged from the vein,
causing fluid to leak into the

surrounding tissue.

- Immediately stop the
procedure and assess the
return site. - If infiltration has
occurred, discontinue use of
that vein and establish a new

return access point.

System Malfunction Alarms

Self-Test Failure or Internal
Error: The Prismaflex system's
internal diagnostics have

detected a problem.

- Note the specific error code
displayed on the screen.[6] -
Follow the on-screen
instructions for
troubleshooting.[7] - If the
alarm persists, contact a
qualified service technician for

assistance.[8]
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Frequently Asked Questions (FAQSs)

1. What is the difference between the Prismaflex system and a dedicated apheresis machine?

The Prismaflex system is a versatile platform capable of performing multiple therapies,
including Continuous Renal Replacement Therapy (CRRT) and Therapeutic Plasma Exchange
(TPE), in addition to apheresis for cell collection.[9][10] Dedicated apheresis machines are
specifically designed for cell collection and may offer more specialized features for this
purpose. However, the Prismaflex system provides a flexible solution for institutions that
perform various extracorporeal therapies.[3][5]

2. Which disposable set should | use for cell collection with the Prismaflex?

For plasma separation, which is a key step in many cell collection protocols, the Prismaflex
TPE 2000 set is indicated for use with the Prismaflex control unit.[5][11] It is essential to consult
the official user manuals and guidelines for the most up-to-date information on the appropriate
disposables for your specific cell collection application.[1][12]

3. How can | monitor the efficiency of my cell collection in real-time?

While the Prismaflex system provides real-time data on flow rates and pressures, it does not
directly measure cell collection efficiency during the procedure.[13] To monitor efficiency, you
will need to take samples from the collection bag at various time points and analyze them for
the concentration of your target cells.

4. What are the key factors that influence cell collection efficiency?

Several factors can impact the efficiency of cell collection during apheresis. These can be
broadly categorized as patient-related and procedure-related.

Factors Influencing Collection Efficiency
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Category

Factor

Impact on Efficiency

Patient-Related

Pre-apheresis peripheral blood

cell counts

Higher counts of target cells
generally lead to higher

collection yields.

Hematocrit

Higher hematocrit can
sometimes negatively impact

separation efficiency.

White Blood Cell (WBC) Count

Very high WBC counts can
sometimes decrease the
efficiency of collecting specific

cell subsets.

Patient's underlying disease

and prior treatments

Can affect the mobilization and
overall health of the cells being

collected.

Procedure-Related

Blood flow rate

Needs to be optimized for the

specific patient and cell type.

Collection flow rate

Directly impacts the volume of
the collection product and the

concentration of cells.

Anticoagulation

Proper anticoagulation is
crucial to prevent clotting and

ensure a smooth procedure.

Type of apheresis device and

software

Different systems may have

varying collection efficiencies.

5. What is the recommended procedure for priming the Prismaflex system for cell collection?

The priming procedure for the Prismaflex system is guided by on-screen instructions.[7][14] It
typically involves priming the disposable set with a saline solution to remove air and ensure the
system is ready for the patient's blood. For specific details on priming volumes and steps,
always refer to the Prismaflex Operator's Manual.[1][2]
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Experimental Protocols

General Protocol for Apheresis using the Prismaflex System

This protocol provides a general overview of the steps involved in a cell collection procedure
using the Prismaflex system. Note: This is a generalized protocol and must be adapted to
specific institutional procedures and the type of cells being collected.

o Patient Preparation:
o Ensure the patient is well-hydrated.

o Establish adequate venous access, either through peripheral lines or a central venous
catheter.

o Administer any pre-medications as prescribed.
e Prismaflex System Setup:

Power on the Prismaflex control unit and follow the on-screen prompts for the initial self-
tests.[2]

(¢]

o

Load the appropriate disposable set (e.g., TPE 2000) onto the machine. The system will
automatically identify the set via its barcode.[15]

(¢]

Hang the required solutions, including anticoagulant and collection bags.

[¢]

Initiate the priming sequence as directed by the system.
o Connecting the Patient:

o Once priming is complete and the system is ready, connect the access and return lines to
the patient's venous access.

o Ensure all connections are secure to prevent air embolism or blood loss.

e Running the Procedure:
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o Enter the prescribed apheresis parameters into the Prismaflex control unit, including blood
flow rate, collection rate, and procedure duration.

o Start the procedure and closely monitor both the patient and the Prismaflex system.

o Pay close attention to pressures and any alarms that may occur.[13]

e Disconnecting the Patient:

o Once the desired collection volume is reached or the procedure time is complete, follow
the on-screen instructions to end the treatment.

o The system will guide you through the process of returning the blood remaining in the
circuit to the patient.

o Disconnect the patient and provide appropriate post-procedure care.
e Product Handling:

o Carefully remove the collection bag from the Prismaflex system.

o Gently mix the collected product and take samples for quality control analysis.

o Process or cryopreserve the collected cells according to your specific laboratory protocols.
Visualizations
Hematopoietic Stem Cell Mobilization Pathway

The diagram below illustrates the signaling pathways involved in the mobilization of
hematopoietic stem cells (HSCs) from the bone marrow into the peripheral blood, a critical step
before their collection via apheresis. Mobilizing agents like G-CSF trigger a cascade of events
that disrupt the interaction between HSCs and the bone marrow niche, primarily by
downregulating the CXCR4/SDF-1 axis.

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.lhsc.on.ca/critical-care-trauma-centre/overview-of-prismaflex-and-prismax
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1178968?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Troubleshooting & Optimization

Check Availability & Pricing

Bone Marrow Niche

__SDF-1binds to_ HSC with CXCR4 Receptor
Neutrophil Activation

Stromal Cells
(Expressing SDF-1)

Release of Proteases
(e.9., Elastase, Cathepsin G)

Disruption of
CXCR4-SDF-1 Axis

Peripheral Blood

L Mobilized HSCs

Click to download full resolution via product page

Caption: G-CSF induced mobilization of hematopoietic stem cells.

Prismaflex Apheresis Workflow

This diagram outlines the general workflow of a cell collection procedure using the Prismaflex

system, from setup to completion.
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Caption: General workflow for a Prismaflex apheresis procedure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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